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Compound of Interest

N-(5-Bromo-2-
Compound Name:
methylphenyl)acetamide

Cat. No.: B050266

An In-Depth Technical Guide on N-(5-Bromo-2-methylphenyl)acetamide

This guide provides a detailed overview of the molecular structure and properties of N-(5-
Bromo-2-methylphenyl)acetamide, a compound of interest for researchers, scientists, and
professionals in drug development.

Molecular Properties and Identification

N-(5-Bromo-2-methylphenyl)acetamide is an organic compound featuring a substituted
phenyl ring.[1] The presence of a bromine atom and a methyl group on the phenyl ring, along
with the acetamide functional group, gives it distinct chemical properties that make it a useful
intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1][2]

Quantitative Molecular Data

The key quantitative data for N-(5-Bromo-2-methylphenyl)acetamide are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula CoH10BrNO
Molecular Weight 228.09 g/mol [2][3]
Exact Mass 226.99458 Da[3]
CAS Number 116436-10-3[3]

Molecular Structure

The structural arrangement of N-(5-Bromo-2-methylphenyl)acetamide consists of an
acetamide group attached to a phenyl ring. The phenyl ring is substituted with a methyl group
at the second position and a bromine atom at the fifth position relative to the acetamide group.
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Caption: Molecular structure of N-(5-Bromo-2-methylphenyl)acetamide.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-(5-Bromo-2-
methylphenyl)acetamide are crucial for reproducible research. While specific experimental
details can vary, a general synthetic approach involves the acylation of 5-bromo-2-
methylaniline.

General Synthesis Workflow:

The synthesis typically follows the logical steps outlined in the diagram below.

Start: 5-bromo-2-methylaniline Reagent: Acetic anhydride or Acetyl chloride Solvent: e.g., Acetic acid or an inert solvent

Reaction: Acylation

Work-up: Neutralization and Extraction

Purification: Recrystallization or Chromatography

Product: N-(5-Bromo-2-methylphenyl)acetamide

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-(5-Bromo-2-methylphenyl)acetamide.
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This guide serves as a foundational resource for professionals engaged in chemical research
and development, providing essential data and structural information for N-(5-Bromo-2-
methylphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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